Cas no 13721-29-4 (Tetrathionic acid, disodium salt, dihydrate)

• Product Name: Tetrathionic acid, disodium salt, dihydrate
• CAS No: 13721-29-4
• MF: H₄Na₂O₈S₄
• MW: 306.266497612
• MDL: MFCD00150868
• CID: 139383
• PubChem ID: 24899672
• Update Time: 2025-10-29

Tetrathionic acid, disodium salt, dihydrate Chemical and Physical Properties

Names and Identifiers

• Di(dithioperoxo)sulfuricacid, sodium salt, hydrate (1:2:2)
• Sodium tetrathionate dihydrate
• Tetrathionate sodium dihydrate
• SODIUM TETRATHIONATE
• SodiuM tetrathionate dihydra
• disodiumtetrathionatedihydrate
• SODIUM TETRATHIONATE-2-HYDRATE
• Foursulfonic acidsodiuMhydrate,two
• tetrathionicacid,disodiumsalt,dihydrate
• tetrathionatesodiumdihydrate
• SodiuM tetrathionate dihydrate puruM p.a., >=98.0% (T)
• Tetrathionic acid, disodium salt, dihydrate
• Disodium tetrathionate dihydrate
• Sodium tetrathionate, dihydrate (6CI,7CI)
• Sodium tetrasulfate
• Sodium tetrathionate, dihydrate
• SODIUMTETRATHIONATEDIHYDRATE
• J-006981
• E77926
• H4Na2O8S4
• MFCD00150868
• Q7553381
• DTXSID50160108
• AKOS015855300
• 13721-29-4
• DB-231849
• HAEPBEMBOAIUPN-UHFFFAOYSA-L
• Di(dithioperoxo)sulfuric acid, sodium salt, hydrate (1:2:2)

• MDL： MFCD00150868
• Inchi： 1S/2Na.H2O6S4.2H2O/c;;1-9(2,3)7-8-10(4,5)6;;/h;;(H,1,2,3)(H,4,5,6);2*1H2/q2*+1;;;/p-2
• InChI Key： HAEPBEMBOAIUPN-UHFFFAOYSA-L
• SMILES： S(=O)(=O)([O-])SSS(=O)(=O)[O-].[Na+].[Na+].O.O

Computed Properties

• Exact Mass: 305.85800
• Monoisotopic Mass: 305.858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 184

Experimental Properties

• Color/Form: Colorless or white crystals. It is hygroscopic.
• Density: 2.1 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PH: 3.8-6.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 50 mg/mL, slightly turbid, colorless
• PSA: 200.22000
• LogP: 1.32120
• Solubility: Soluble in water, slightly soluble in ethanol.

Tetrathionic acid, disodium salt, dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• RTECS：XF6470000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt